Cas no 2243-55-2 (1-Naphthylhydrazine)

• Product Name: 1-Naphthylhydrazine
• CAS No: 2243-55-2
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 273045
• PubChem ID: 75240
• Update Time: 2025-05-26

1-Naphthylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine,1-naphthalenyl-
• 1-Naphthylhydrazine
• naphthalen-1-ylhydrazine
• 2-naphthalenylhydrazine
• Hydrazine,1-naphthalenyl
• naphth-1-yl-hydrazine
• Naphthalen-1-yl-hydrazine
• naphthtalen-1-ylhydrazine
• naphthylhydrazine
• DTXSID60176957
• E76787
• BB 0249781
• FT-0770242
• AKOS000158666
• Hydrazine, 1-naphthalenyl-
• CAA24355
• (naphthalen-1-yl)hydrazine
• CHEMBL3884712
• 1-(1-Naphthyl)hydrazine
• 1-naphthyl hydrazine
• SCHEMBL316073
• 1-naphthalenylhydrazine
• EN300-1830242
• 1-(1-Naphthyl)hydrazine #
• Naphthylhydrazin
• 2243-55-2
• DTXCID5099448
• hydrazine, naphthyl-

• MDL： MFCD02656629
• Inchi： 1S/C10H10N2/c11-12-10-7-3-5-8-4-1-2-6-9(8)10/h1-7,12H,11H2
• InChI Key： XBCIOBSQHJYVBQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C2C=CC=CC2=1)N

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.1192 (rough estimate)
• Melting Point: 117°C
• Boiling Point: 273.29°C (rough estimate)
• Refractive Index: 1.6392 (estimate)
• PSA: 38.05000
• LogP: 2.89870

Additional information on 1-Naphthylhydrazine

Introduction to 1-Naphthylhydrazine (CAS No. 2243-55-2) and Its Recent Applications in Chemical Biology

1-Naphthylhydrazine, with the chemical formula C₁₀H₇N₃, is a heterocyclic organic compound characterized by a naphthalene ring substituted with a hydrazine moiety. This compound, identified by its CAS number 2243-55-2, has garnered significant attention in the field of chemical biology due to its versatile reactivity and potential applications in pharmaceutical research and synthesis. The unique structural and electronic properties of 1-naphthylhydrazine make it a valuable intermediate in the development of various bioactive molecules, including pharmacophores and catalysts.

The naphthylhydrazine scaffold is particularly interesting because it can participate in multiple chemical transformations, such as condensation reactions, cyclization, and metal-catalyzed coupling reactions. These properties have enabled its use in the synthesis of complex organic molecules, including natural products and drug candidates. In recent years, advancements in synthetic methodologies have further expanded the utility of 1-naphthylhydrazine in medicinal chemistry and materials science.

One of the most notable applications of 1-naphthylhydrazine is in the field of bioorganic chemistry, where it serves as a key building block for constructing heterocyclic compounds with potential biological activity. For instance, derivatives of 1-naphthylhydrazine have been explored as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The hydrazine group in 1-naphthylhydrazine can form stable bonds with various biomolecules, facilitating the development of targeted therapeutic agents.

Recent studies have highlighted the role of 1-naphthylhydrazine in catalytic processes, particularly in transition-metal-catalyzed reactions. Researchers have demonstrated that 1-naphthylhydrazine can act as a ligand or a substrate in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are essential for constructing complex molecular architectures. These findings have opened new avenues for the development of novel synthetic strategies using 1-naphthylhydrazine as a versatile reagent.

The pharmaceutical industry has also shown interest in 1-naphthylhydrazine due to its potential as a precursor for drug discovery programs. By leveraging the reactivity of the naphthalene ring and the hydrazine group, chemists have been able to design libraries of compounds for high-throughput screening. This approach has led to the identification of several lead compounds with promising pharmacological properties. For example, modifications of 1-naphthylhydrazine have yielded derivatives that exhibit inhibitory activity against kinases and other enzymes implicated in signal transduction pathways.

In addition to its applications in drug discovery, 1-naphthylhydrazine has found utility in materials science. The compound's ability to form coordination complexes with metal ions has been exploited in the design of functional materials, such as luminescent probes and catalysts. These materials have potential applications in sensors, optoelectronic devices, and environmental remediation technologies.

The synthesis of 1-naphthylhydrazine itself is well-documented, with multiple routes available depending on the desired scale and purity requirements. Common methods include the reaction of hydrazine hydrate with naphthalene derivatives under controlled conditions. Advances in green chemistry have also led to the development of more sustainable synthetic protocols for producing 1-naphthylhydrazine, minimizing waste and reducing energy consumption.

The safety profile of 1-naphthylhydrazine is another critical consideration in its handling and application. While not classified as a hazardous material under standard regulations, appropriate precautions should be taken to avoid exposure due to potential irritant properties. Proper storage conditions, including temperature control and inert atmosphere handling, are recommended to ensure stability and prevent degradation.

Future research directions involving 1-naphthylhydrazine are likely to focus on expanding its synthetic utility and exploring novel applications in areas such as nanotechnology and biomedicine. The increasing demand for specialized organic compounds underscores the importance of compounds like 1-naphthylhydrazine, which serve as indispensable tools for chemists and biologists alike.

In conclusion, 1-Naphthylhydrazine (CAS No. 2243-55-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from pharmaceutical synthesis to materials science, making it a cornerstone molecule in modern chemical research.